![molecular formula C14H12O4 B6397885 5-Hydroxy-3-(2-methoxyphenyl)benzoic acid, 95% CAS No. 1261986-85-9](/img/structure/B6397885.png)
5-Hydroxy-3-(2-methoxyphenyl)benzoic acid, 95%
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Overview
Description
5-Hydroxy-3-(2-methoxyphenyl)benzoic acid (5-HMB) is a naturally occurring compound with many potential applications in the medical and scientific fields. It is a phenolic acid that is found in many plant species, including the roots of the common dandelion (Taraxacum officinale). 5-HMB has been studied for its potential use as an antioxidant, anti-inflammatory, and anti-cancer agent. It has also been investigated for its potential use in the treatment of various diseases, including diabetes, obesity, and neurological disorders. In addition, 5-HMB has been studied for its potential use in laboratory experiments, as it is a relatively stable compound that can be easily synthesized.
Scientific Research Applications
5-Hydroxy-3-(2-methoxyphenyl)benzoic acid, 95% has been studied for its potential use as an antioxidant, anti-inflammatory, and anti-cancer agent. It has been found to have antioxidant properties, which can help protect cells from oxidative damage. It has also been found to have anti-inflammatory effects, which can help reduce inflammation in the body. In addition, 5-Hydroxy-3-(2-methoxyphenyl)benzoic acid, 95% has been studied for its potential use in the treatment of various diseases, including diabetes, obesity, and neurological disorders.
Mechanism of Action
The mechanism of action of 5-Hydroxy-3-(2-methoxyphenyl)benzoic acid, 95% is not yet fully understood. However, it is believed to act by inhibiting the activity of enzymes involved in the synthesis of pro-inflammatory molecules. It is also believed to act as a free radical scavenger, which can help to protect cells from oxidative damage. In addition, 5-Hydroxy-3-(2-methoxyphenyl)benzoic acid, 95% may act as an agonist of certain receptors, such as the PPAR-gamma receptor, which can help to reduce inflammation and improve insulin sensitivity.
Biochemical and Physiological Effects
5-Hydroxy-3-(2-methoxyphenyl)benzoic acid, 95% has been found to have a variety of biochemical and physiological effects. It has been found to reduce inflammation and oxidative stress, as well as improve insulin sensitivity. It has also been found to reduce the production of pro-inflammatory molecules, such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). In addition, 5-Hydroxy-3-(2-methoxyphenyl)benzoic acid, 95% has been found to reduce the expression of genes associated with the development of cancer.
Advantages and Limitations for Lab Experiments
5-Hydroxy-3-(2-methoxyphenyl)benzoic acid, 95% has several advantages for use in laboratory experiments. It is a relatively stable compound, which makes it ideal for use in long-term experiments. It is also easily synthesized, which can help to reduce the cost of experiments. In addition, 5-Hydroxy-3-(2-methoxyphenyl)benzoic acid, 95% is relatively non-toxic, which makes it safe for use in experiments involving human subjects. However, there are some limitations to the use of 5-Hydroxy-3-(2-methoxyphenyl)benzoic acid, 95% in laboratory experiments. For example, it is not water-soluble, which can make it difficult to use in experiments involving aqueous solutions.
Future Directions
There are several potential future directions for the use of 5-Hydroxy-3-(2-methoxyphenyl)benzoic acid, 95%. It could be studied further for its potential use as an antioxidant, anti-inflammatory, and anti-cancer agent. It could also be studied for its potential use in the treatment of various diseases, such as diabetes, obesity, and neurological disorders. In addition, 5-Hydroxy-3-(2-methoxyphenyl)benzoic acid, 95% could be further studied for its potential use in laboratory experiments, as it is a relatively stable compound that can be easily synthesized. Finally, 5-Hydroxy-3-(2-methoxyphenyl)benzoic acid, 95% could be studied for its potential use in the development of new drugs and therapies.
Synthesis Methods
5-Hydroxy-3-(2-methoxyphenyl)benzoic acid, 95% can be synthesized from the reaction of 2-methoxyphenol and benzoyl chloride in the presence of a base, such as sodium hydroxide or potassium hydroxide. The reaction is typically conducted in aqueous solution at a temperature of around 70°C. The yield of the reaction can be increased by using a solvent such as dimethyl sulfoxide (DMSO). The reaction can also be conducted in the presence of an acid catalyst, such as p-toluenesulfonic acid (PTSA) or sulfuric acid.
properties
IUPAC Name |
3-hydroxy-5-(2-methoxyphenyl)benzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12O4/c1-18-13-5-3-2-4-12(13)9-6-10(14(16)17)8-11(15)7-9/h2-8,15H,1H3,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GIHROEKKPMLHEF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C2=CC(=CC(=C2)O)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70689129 |
Source
|
Record name | 5-Hydroxy-2'-methoxy[1,1'-biphenyl]-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70689129 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
244.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261986-85-9 |
Source
|
Record name | 5-Hydroxy-2'-methoxy[1,1'-biphenyl]-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70689129 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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